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Compound of Interest

Compound Name:
2-Chloropyridine-4-carbonyl

chloride

Cat. No.: B1334659 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chloropyridine-4-carbonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Chloropyridine-4-carbonyl chloride, a key intermediate in the synthesis of

various pharmaceutical and agrochemical compounds. This document is intended for

researchers, scientists, and professionals in drug development who require detailed

information for laboratory and industrial applications.

Chemical Identity
2-Chloropyridine-4-carbonyl chloride, also known as 2-Chloroisonicotinoyl chloride, is a

derivative of pyridine. Its chemical structure consists of a pyridine ring substituted with a

chlorine atom at the 2-position and a carbonyl chloride group at the 4-position.
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Identifier Value

CAS Number 65287-34-5[1]

Molecular Formula C₆H₃Cl₂NO[1]

Molecular Weight 176.00 g/mol

Synonyms 2-Chloroisonicotinoyl chloride

InChI Key NPRZWOJTSGFSBF-UHFFFAOYSA-N

SMILES String ClC(=O)c1ccnc(Cl)c1

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Chloropyridine-
4-carbonyl chloride. These properties are crucial for its handling, storage, and use in

chemical reactions.

Property Value

Form Liquid

Boiling Point 144-148 °C at 10 mmHg[1]

Density 1.418 g/mL at 25 °C[1]

Refractive Index n20/D 1.566

Flash Point > 110 °C (> 230 °F)

Experimental Protocols
Synthesis of 2-Chloropyridine-4-carbonyl chloride
A common method for the synthesis of 2-Chloropyridine-4-carbonyl chloride involves the

reaction of 2-chloroisonicotinic acid with thionyl chloride.[2]

Reaction:
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2-Chloroisonicotinic acid

2-Chloropyridine-4-carbonyl chloride

Thionyl chloride (SOCl₂) Heat (80 °C)

SO₂ + HCl
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Caption: Synthesis of 2-Chloropyridine-4-carbonyl chloride.

Procedure:

A solution of 2-chloroisonicotinic acid (2.0 g, 12.69 mmol) in thionyl chloride (15 mL) is

prepared in a suitable reaction vessel.[2]

The reaction mixture is heated to 80 °C for a period of 3 hours.[2]

Following the reaction, the excess thionyl chloride is removed by concentration in vacuo to

yield the crude 2-Chloropyridine-4-carbonyl chloride.[2]
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Determination of Physical Properties: General
Methodologies
While specific experimental details for the determination of this compound's properties are not

extensively published, standard laboratory procedures are typically employed:

Boiling Point: The boiling point at reduced pressure is determined using vacuum distillation

apparatus. The temperature at which the liquid boils at a specific pressure (e.g., 10 mmHg)

is recorded.

Density: The density is typically measured using a pycnometer or a digital density meter at a

specified temperature (e.g., 25 °C).

Refractive Index: The refractive index is measured using a refractometer, often at the sodium

D-line (589 nm) and at a controlled temperature (e.g., 20 °C).

Safety and Handling
2-Chloropyridine-4-carbonyl chloride is a hazardous substance and requires careful

handling in a controlled laboratory environment.

Signal Word: Danger[3]

Hazard Statements:

H301: Toxic if swallowed.

H314: Causes severe skin burns and eye damage.[3]

EUH014: Reacts violently with water.[3]

EUH029: Contact with water liberates toxic gas.[3]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3]
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Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.[3]

Keep away from water and moisture, as it reacts violently and releases toxic gas.[3]

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

The logical workflow for handling this chemical is outlined in the diagram below.
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Preparation

Handling

Post-Handling

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Transfer Chemical Carefully
(Avoid Water Contact)

Perform Reaction
(Under Inert Atmosphere if needed)

Quench Reactive Reagents Safely

Dispose of Waste Properly

Clean and Store Glassware

Remove and Dispose/Clean PPE
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Caption: Standard workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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